Cas no 1344005-26-0 (5-Bromo-2-pyrrolidin-2-ylpyrimidine)

• Product Name: 5-Bromo-2-pyrrolidin-2-ylpyrimidine
• CAS No: 1344005-26-0
• MF: C₈H₁₀BrN₃
• MW: 228.08910036087
• CID: 4695685
• Update Time: 2025-11-02

5-Bromo-2-pyrrolidin-2-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(pyrrolidin-2-yl)pyrimidine
• 5-Bromo-2-pyrrolidin-2-ylpyrimidine

• Inchi： 1S/C8H10BrN3/c9-6-4-11-8(12-5-6)7-2-1-3-10-7/h4-5,7,10H,1-3H2
• InChI Key： VRWNNUCLJLQNND-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2CCCN2)=NC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 145
• Topological Polar Surface Area: 37.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Bromo-2-pyrrolidin-2-ylpyrimidine

5-Bromo-2-pyrrolidin-2-ylpyrimidine (CAS 1344005-26-0): A Versatile Building Block in Medicinal Chemistry and Drug Discovery

In the rapidly evolving field of pharmaceutical research, 5-Bromo-2-pyrrolidin-2-ylpyrimidine (CAS 1344005-26-0) has emerged as a crucial heterocyclic compound with significant potential in drug development. This brominated pyrimidine derivative combines the structural features of both pyrimidine and pyrrolidine rings, making it particularly valuable for designing novel bioactive molecules. The presence of the bromo substituent at the 5-position and the pyrrolidin-2-yl group at the 2-position creates unique electronic and steric properties that influence its reactivity and binding characteristics.

The growing interest in 5-Bromo-2-pyrrolidin-2-ylpyrimidine reflects current trends in medicinal chemistry, where researchers are increasingly focusing on nitrogen-containing heterocycles as privileged scaffolds. Recent literature highlights the importance of such compounds in addressing challenging therapeutic targets, particularly in oncology and central nervous system disorders. The compound's molecular weight of 228.09 g/mol and balanced lipophilicity make it suitable for various pharmaceutical applications, while its modular structure allows for diverse chemical modifications.

From a synthetic chemistry perspective, 5-Bromo-2-pyrrolidin-2-ylpyrimidine serves as an excellent intermediate for cross-coupling reactions, particularly in palladium-catalyzed transformations. The bromine atom at position 5 readily participates in Suzuki-Miyaura, Buchwald-Hartwig, and other metal-catalyzed coupling reactions, enabling efficient diversification of the pyrimidine core. This reactivity aligns perfectly with current drug discovery paradigms that emphasize fragment-based drug design and high-throughput synthesis approaches.

The pharmaceutical industry's shift toward targeted therapies and personalized medicine has increased demand for specialized building blocks like 5-Bromo-2-pyrrolidin-2-ylpyrimidine. Its structural features are particularly relevant for kinase inhibitors, with the pyrimidine core serving as an ATP-mimetic moiety. Recent patent analyses reveal growing applications in protein kinase modulation, where such compounds show promise in addressing drug resistance issues in cancer treatment.

Quality control and characterization of 5-Bromo-2-pyrrolidin-2-ylpyrimidine typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) methods demonstrate purity levels exceeding 98%, while nuclear magnetic resonance (NMR) spectroscopy confirms the expected 1H-NMR pattern and 13C-NMR shifts characteristic of this structure. Mass spectrometry analysis consistently shows the expected molecular ion peak at m/z 228, with appropriate isotopic distribution patterns for the bromine-containing compound.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to 5-Bromo-2-pyrrolidin-2-ylpyrimidine and related analogs. Recent advancements in flow chemistry and catalytic bromination methods offer potential improvements in atom economy and reduced environmental impact. These developments respond to growing industry concerns about process sustainability and regulatory requirements for pharmaceutical manufacturing.

The commercial availability of 5-Bromo-2-pyrrolidin-2-ylpyrimidine from specialty chemical suppliers has facilitated its adoption in academic and industrial research. Current market analysis indicates steady growth in demand for such pharmaceutical intermediates, driven by increased R&D investment in small molecule therapeutics. Proper storage recommendations typically suggest protection from light and moisture at controlled temperatures to maintain compound stability.

From a drug design perspective, the pyrrolidine-pyrimidine hybrid structure offers distinct advantages. The saturated nitrogen heterocycle contributes to improved solubility and metabolic stability compared to purely aromatic systems, while maintaining sufficient rigidity for target binding. These properties make 5-Bromo-2-pyrrolidin-2-ylpyrimidine particularly valuable in lead optimization programs where balancing physicochemical properties is crucial.

Recent scientific publications highlight innovative applications of 5-Bromo-2-pyrrolidin-2-ylpyrimidine derivatives in addressing emerging therapeutic challenges. Particularly noteworthy is their potential in allosteric modulator development and protein-protein interaction inhibition, areas that represent frontier research in drug discovery. The compound's versatility enables exploration of three-dimensional chemical space beyond traditional flat aromatic systems.

As the pharmaceutical industry continues to emphasize structure-activity relationship studies and fragment-based screening, compounds like 5-Bromo-2-pyrrolidin-2-ylpyrimidine will likely see expanded use. Their ability to serve as molecular scaffolds for diverse functional group attachments makes them indispensable tools in modern medicinal chemistry. Future research directions may explore their application in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities.

In conclusion, 5-Bromo-2-pyrrolidin-2-ylpyrimidine (CAS 1344005-26-0) represents a strategically important compound in contemporary drug discovery. Its unique structural features, synthetic versatility, and relevance to current therapeutic challenges ensure its continued importance in pharmaceutical research. As chemical biology approaches become more sophisticated, the demand for such specialized heterocyclic building blocks is expected to grow significantly in the coming years.